Cas no 116026-47-2 (3,5-Methanopentaleno[1,2-b]oxirene,octahydro-1b-methyl-, (1a,1bb,3a,4ab,5a,5aa)- (9CI))

• Product Name: 3,5-Methanopentaleno[1,2-b]oxirene,octahydro-1b-methyl-, (1a,1bb,3a,4ab,5a,5aa)- (9CI)
• CAS No: 116026-47-2
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 131038
• PubChem ID: 14220771
• Update Time: 2025-04-19

3,5-Methanopentaleno[1,2-b]oxirene,octahydro-1b-methyl-, (1a,1bb,3a,4ab,5a,5aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Methanopentaleno[1,2-b]oxirene,octahydro-1b-methyl-, (1a,1bb,3a,4ab,5a,5aa)- (9CI)
• 3,5-Methanopentaleno[1,2-b]oxirene, octahydro-1b-methyl-, (1-alpha-,1b-bta-,3-alpha-,4a-bta-,5-alpha-,5a-alpha-)- (9CI)
• 3,5-Methanopentaleno[1,2-b]oxirene, octahydro-1b-methyl-, (1-alpha-,1b-bta-,3-alpha-,4a-bta-,5-alpha-,5a-alpha-)- (9CI)
• 3,5-Methanopentaleno[1,2-b]oxirene, octahydro-1b-methyl-, (1-alpha-,1b-bta-,3-alpha-,4a-bta-,5-alp
• 116026-47-2
• 1-methyl-3-oxatetracyclo[5.2.1.02,4.05,9]decane

• Inchi： 1S/C10H14O/c1-10-4-5-2-6(7(10)3-5)8-9(10)11-8/h5-9H,2-4H2,1H3
• InChI Key： IGGFFMGQIUMZTC-UHFFFAOYSA-N
• SMILES： O1C2C1C1(C)CC3CC2C1C3

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 52.54